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Compound of Interest

Compound Name: Amprolium
CAS No.: 121-25-5
Cat. No.: B1666021

Get Quote

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for the specific Amprolium product in use. Always wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, safety glasses or goggles, and a lab
coat.[1] For powdered forms of Amprolium, respiratory protection and adequate ventilation are
necessary to avoid inhaling dust.[2][3]

Step-by-Step Disposal Procedures

The fundamental principle for Amprolium disposal is to manage it as chemical waste, ensuring
it is not released into the sewer system or the general environment.[3][4][5][6][7]

» Waste Identification and Segregation:

o lIdentify all waste streams containing Amprolium, including unused product, empty
containers, and materials used for spill cleanup.

o Keep Amprolium waste segregated from other chemical waste unless instructed
otherwise by your institution's environmental health and safety (EHS) office. Do not mix
with other waste.

» Disposal of Unused or Expired Amprolium:
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o Unused or expired Amprolium must be disposed of as chemical waste.

o Whenever possible, keep the chemical in its original container. Ensure the container is
tightly closed, properly labeled, and stored in a designated, secure waste accumulation
area.[4][8]

o Disposal of Empty Containers:
o Even when empty, containers may retain hazardous residues.[3][5]
o Handle uncleaned containers in the same manner as the product itself.

o Empty containers should be taken to an approved waste handling site for recycling or
disposal according to institutional and local regulations.[4][6][8]

¢ Spill Cleanup and Disposal:
o In the event of a spill, prevent the material from entering sewers or public waters.[3][5][8]

o For solid/powdered Amprolium: Carefully sweep or vacuum the spilled material to avoid
dust generation and place it into a suitable, labeled container for disposal.[2][4]

o For Amprolium solutions: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth).[8][9] Collect the absorbent material and place it in a sealed, labeled container for
disposal.

o Contaminated wash water from cleaning the spill area must also be collected and
disposed of as hazardous waste.[2][4][8]

e Final Disposal:

o All Amprolium waste, including containers and spill cleanup materials, must be disposed
of through an approved waste disposal plant or a licensed hazardous waste contractor.[2]

[4][6]8]

o ltis critical to adhere to all local, regional, and national regulations governing chemical
waste disposal.[1][2][3][4][5][71[10]
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Summary of Disposal Guidelines

The following table summarizes the key disposal procedures for different types of Amprolium

waste.

Waste Type

Key Disposal Procedures

Unused/Expired Amprolium

- Retain in original, labeled container.- Do not
mix with other waste.- Dispose of through an

approved hazardous waste facility.[2][4][8]

Empty Containers

- Treat as hazardous waste as they may contain
residue.[3][5]- Take to an approved waste

handling site for recycling or disposal.[4][6][8]

Spill Cleanup Materials

- Solids: Sweep or vacuum into a sealed
container.[2][4]- Liquids: Use inert absorbent
material and place in a sealed container.[8]-
Collect all materials for hazardous waste

disposal.

Contaminated Wash Water

- Do not discharge to sewer.[4][6][7]- Collect and

retain for disposal as hazardous waste.[2][4][8]

Amprolium Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Amprolium.
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Determine Waste Type

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Amprolium waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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